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Compound of Interest

2,4-Dichloro-5-fluorobenzoyl
Compound Name:
chloride

cat. No.: B1301201

An In-depth Technical Guide to 2,4-Dichloro-5-fluorobenzoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,4-Dichloro-5-fluorobenzoyl
chloride (CAS No: 86393-34-2), a key intermediate in the synthesis of various pharmaceuticals
and agrochemicals.

Chemical and Physical Properties

2,4-Dichloro-5-fluorobenzoyl chloride is a halogenated aromatic compound.[1] Itis a
colorless to pale yellow liquid with a pungent odor.[1][2] The presence of chlorine and fluorine
atoms on the benzene ring, combined with the reactive acyl chloride group, makes it a versatile
building block in organic synthesis.[2]

Table 1: Chemical Identification and Properties
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Property Value

CAS Number 86393-34-2

Molecular Formula C7H2CIsFO

Molecular Weight 227.44 g/mol [3]

IUPAC Name 2,4-dichloro-5-fluorobenzoyl chloride
Synonyms Benzoyl chloride, 2,4-dichloro-5-fluoro-[2]
Canonical SMILES C1=C(C(=CC(=C1RF)ChChHC(=0)CI[4]
InChl Key RPZXUSJCSDQNTE-UHFFFAQOYSA-N[2]

Table 2: Physical and Spectroscopic Data

Property Value

Appearance Colorless to light yellow clear liquid[5]
Boiling Point 143-144 °C at 35 mmHg][6]

Density 1.568 g/mL at 25 °C[6]

Refractive Index n20/D 1.572[4][6]

Purity >98.0% (GC)[5]

Applications in Drug Development and Other
Industries

2,4-Dichloro-5-fluorobenzoyl chloride is a crucial raw material in the production of a range of
biologically active molecules.

o Pharmaceuticals: It serves as a major starting material for the synthesis of third-generation
quinolone antibiotics, such as ciprofloxacin.[6] It is also a key intermediate for antipsychotic
drugs, including trifluoperidol, trifluperidol, and penfluridol.[6][7]
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e Agrochemicals: This compound is utilized in the manufacturing of pesticides, including
insecticides and ovicides.[6][8]

o Other Applications: It is also used in the identification of plastics and resins.[6][8]

Experimental Protocols: Synthesis of 2,4-Dichloro-
5-fluorobenzoyl chloride

Several synthetic routes have been developed for the preparation of 2,4-dichloro-5-
fluorobenzoyl chloride, often starting from 2,4-dichlorofluorobenzene.

Synthesis from 2,4-dichlorofluorobenzene and Oxalyl
Chloride

This method involves the Friedel-Crafts acylation of 2,4-dichlorofluorobenzene with oxalyl
chloride using aluminum chloride (AICIs) as a catalyst. The reaction is typically carried out at a
controlled temperature, followed by vacuum distillation to purify the product. This process is
noted for its high yield (up to 98%) and suitability for industrial production.[7]

Experimental Workflow:

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2695888.htm
https://www.guidechem.com/question/what-is-the-synthesis-method-o-id127754.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2695888.htm
https://www.guidechem.com/question/what-is-the-synthesis-method-o-id127754.html
https://www.benchchem.com/product/b1301201?utm_src=pdf-body
https://www.benchchem.com/product/b1301201?utm_src=pdf-body
https://www.benchchem.com/product/b1301201?utm_src=pdf-body
https://www.benchchem.com/product/b1301201?utm_src=pdf-body
https://patents.google.com/patent/CN104211590A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants
( ) )
| !
|
Process :
Y |
|
|

)

G,4-dichloro-5-fluorobenzoyl chloride)

Reactants

( ) )

T

|

|

i
Procesq,

|

oD
: y : :

y y

Gntermediate Producaf (2,4-dichIoro-5-fluorobenzoyl chlorida

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1301201?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants

( ) ( ) @

Process

(G S

y

(2,4-dichloro-5-fluorobenzoyl chlorid(a

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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